Cas no 2226511-77-7 (3,6-DMAD dihydrochloride)

• Product Name: 3,6-DMAD dihydrochloride
• CAS No: 2226511-77-7
• MF: C₂₂H₃₂ClN₅
• MW: 401.98
• CID: 5147153
• Update Time: 2025-05-26

3,6-DMAD dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,6,9-Acridinetriamine, N9-[3-(dimethylamino)propyl]-N3,N3,N6,N6-tetramethyl-, hydrochloride (1:2)
• 3,6-DMAD dihydrochloride

• Inchi： 1S/C22H31N5.ClH/c1-25(2)13-7-12-23-22-18-10-8-16(26(3)4)14-20(18)24-21-15-17(27(5)6)9-11-19(21)22;/h8-11,14-15H,7,12-13H2,1-6H3,(H,23,24);1H
• InChI Key： DVUWWCPFIIDDBO-UHFFFAOYSA-N
• SMILES： N(C1=C2C=CC(N(C)C)=CC2=NC2C=C(N(C)C)C=CC1=2)CCCN(C)C.Cl

Additional information on 3,6-DMAD dihydrochloride

Introduction to 3,6-DMAD dihydrochloride (CAS No: 2226511-77-7)

3,6-DMAD dihydrochloride, chemically known as N,N'-di(2-methoxy-5-aminophenyl)diacetylene dihydrochloride, is a compound of significant interest in the field of synthetic chemistry and materials science. Its molecular structure, characterized by a conjugated system of diacetylene units linked by methoxy-substituted aromatic rings, imparts unique electronic and photophysical properties. The compound is primarily utilized as an intermediate in the synthesis of advanced materials, including conductive polymers and light-emitting devices. With a CAS number of 2226511-77-7, this molecule has garnered attention for its potential applications in optoelectronic technologies and nanotechnology.

The synthesis of 3,6-DMAD dihydrochloride involves a multi-step process that begins with the functionalization of biphenyl derivatives. The introduction of methoxy groups at specific positions followed by the polymerization of diacetylene units results in a highly ordered molecular architecture. This structural precision is crucial for applications in organic electronics, where molecular arrangement directly influences device performance. Recent advancements in polymer chemistry have demonstrated the ability to fine-tune the properties of 3,6-DMAD dihydrochloride by adjusting reaction conditions and purification techniques, leading to improved yields and purity levels.

In the realm of materials science, 3,6-DMAD dihydrochloride has been explored for its role in creating novel conductive polymers. These polymers exhibit high charge carrier mobility, making them suitable for use in flexible electronics and organic photovoltaics. Researchers have reported that incorporating 3,6-DMAD dihydrochloride into polymer matrices enhances the electrical conductivity while maintaining mechanical flexibility. This has opened up new avenues for developing lightweight yet robust electronic devices.

Moreover, the photophysical properties of 3,6-DMAD dihydrochloride have been studied extensively. The compound exhibits strong absorption in the visible spectrum due to its extended π-conjugation system. This property makes it an excellent candidate for use in light-emitting diodes (LEDs) and organic lasers. Recent studies have shown that by modifying the substitution pattern on the aromatic rings, it is possible to tailor the emission wavelength of the resulting polymers. Such tunability is critical for applications in display technologies and lighting systems.

The role of 3,6-DMAD dihydrochloride in nanotechnology is another area of active research. Its ability to self-assemble into ordered nanostructures has been leveraged to create novel nanocomposites with enhanced mechanical and thermal properties. These nanostructured materials are being investigated for use in aerospace applications, where lightweight and high-strength materials are essential. Additionally, the compound's compatibility with other nanomaterials has led to the development of hybrid systems that combine the advantages of multiple components.

From a pharmaceutical perspective, while 3,6-DMAD dihydrochloride is not directly used as a drug, its derivatives have shown promise as bioactive molecules. The methoxy-substituted aromatic ring system provides a scaffold that can be modified to target specific biological pathways. Researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors and other therapeutic agents. Although further research is needed to fully understand its pharmacological properties, preliminary studies suggest that it may have applications in treating inflammatory diseases and cancer.

The environmental impact of using 3,6-DMAD dihydrochloride has also been a focus of recent investigations. Efforts have been made to develop green synthetic routes that minimize waste and reduce energy consumption. These sustainable approaches are essential for ensuring that the production of advanced materials does not come at an environmental cost. By adopting greener methodologies, researchers aim to make processes more efficient while maintaining high product quality.

In conclusion,3,6-DMAD dihydrochloride (CAS No: 2226511-77-7) is a versatile compound with applications spanning from conductive polymers to nanotechnology and beyond. Its unique molecular structure and tunable properties make it a valuable tool for researchers working on cutting-edge materials and technologies. As synthetic methods continue to improve and new applications are discovered,3,6-DMAD dihydrochloride is poised to play an increasingly important role in shaping the future of science and technology.